Cas no 101975-82-0 (Piperazine,1-cyclooctyl-4-(tricyclo[3.3.1.13,7]dec-1-ylmethyl)-)

• Product Name: Piperazine,1-cyclooctyl-4-(tricyclo[3.3.1.13,7]dec-1-ylmethyl)-
• CAS No: 101975-82-0
• MF: C₂₃H₄₀N₂
• MW: 344.57710647583
• CID: 178492
• PubChem ID: 64562
• Update Time: 2025-04-19

Piperazine,1-cyclooctyl-4-(tricyclo[3.3.1.13,7]dec-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-cyclooctyl-4-(tricyclo[3.3.1.13,7]dec-1-ylmethyl)-
• 1-(1-adamantylmethyl)-4-cyclooctylpiperazine
• 101975-82-0
• Piperazine, 4-(1-adamantylmethyl)-1-cyclooctyl-
• DTXSID80144451
• N'-(1-Adamantylmethyl)-N-cyclooctylpiperazine

• Inchi： 1S/C23H40N2/c1-2-4-6-22(7-5-3-1)25-10-8-24(9-11-25)18-23-15-19-12-20(16-23)14-21(13-19)17-23/h19-22H,1-18H2
• InChI Key： KHUSQSXJKGFLFB-UHFFFAOYSA-N
• SMILES： N1(CCN(C2CCCCCCC2)CC1)CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 344.3194
• Monoisotopic Mass: 344.319149284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48